Cas no 1076196-64-9 (3-5-ethyl-7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid)
1076196-64-9 structure
Product Name:3-5-ethyl-7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid
CAS No:1076196-64-9
MF:C11H11F3N4O2
MW:288.225852251053
MDL:MFCD10699008
CID:4679305
PubChem ID:25251702
Update Time:2023-11-24
3-5-ethyl-7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[5-ethyl-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid
- 3-(5-Ethyl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)propanoic acid
- SBB026635
- STK397287
- 3-[5-ethyl-7-(trifluoromethyl)-8-hydro-1,2,4-triazolo[1,5-a]pyrimidin-2-yl]pro panoic acid
- 3-5-ethyl-7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid
-
- MDL: MFCD10699008
- Inchi: 1S/C11H11F3N4O2/c1-2-6-5-7(11(12,13)14)18-10(15-6)16-8(17-18)3-4-9(19)20/h5H,2-4H2,1H3,(H,19,20)
- InChI Key: ICTGVCBCPWKXLR-UHFFFAOYSA-N
- SMILES: FC(C1=CC(CC)=NC2=NC(CCC(=O)O)=NN12)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 366
- Topological Polar Surface Area: 80.4
3-5-ethyl-7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 202550-1g |
3-[5-Ethyl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid, 95% |
1076196-64-9 | 95% | 1g |
$670.00 | 2023-09-06 | |
| Enamine | EN300-232067-0.05g |
3-[5-ethyl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid |
1076196-64-9 | 95% | 0.05g |
$159.0 | 2024-06-20 | |
| Enamine | EN300-232067-0.1g |
3-[5-ethyl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid |
1076196-64-9 | 95% | 0.1g |
$236.0 | 2024-06-20 | |
| Enamine | EN300-232067-0.25g |
3-[5-ethyl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid |
1076196-64-9 | 95% | 0.25g |
$337.0 | 2024-06-20 | |
| Enamine | EN300-232067-0.5g |
3-[5-ethyl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid |
1076196-64-9 | 95% | 0.5g |
$530.0 | 2024-06-20 | |
| Enamine | EN300-232067-1.0g |
3-[5-ethyl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid |
1076196-64-9 | 95% | 1.0g |
$680.0 | 2024-06-20 | |
| Enamine | EN300-232067-2.5g |
3-[5-ethyl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid |
1076196-64-9 | 95% | 2.5g |
$990.0 | 2024-06-20 | |
| Enamine | EN300-232067-5.0g |
3-[5-ethyl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid |
1076196-64-9 | 95% | 5.0g |
$1507.0 | 2024-06-20 | |
| Enamine | EN300-232067-10.0g |
3-[5-ethyl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid |
1076196-64-9 | 95% | 10.0g |
$2348.0 | 2024-06-20 | |
| Enamine | EN300-232067-1g |
3-[5-ethyl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid |
1076196-64-9 | 95% | 1g |
$680.0 | 2023-09-15 |
3-5-ethyl-7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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